Cas no 956778-75-9 (5-(Trifluoromethyl)-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(Trifluoromethyl)-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]-1H-pyrazole-4-carboxylic acid
• CAS No: 956778-75-9
• MF: C₉H₃F₆N₃O₂S
• MW: 331.194441080093
• CID: 5695893
• PubChem ID: 3270212
• Update Time: 2023-10-14

5-(Trifluoromethyl)-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(trifluoromethyl)-1-[4-(trifluoromethyl)-2-thiazolyl]-
• 956778-75-9
• 5-(trifluoromethyl)-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]-1H-pyrazole-4-carboxylic acid
• 5-(trifluoromethyl)-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]-1H-pyrazole-4-carboxylicacid
• AKOS005089518
• 5-(trifluoromethyl)-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]pyrazole-4-carboxylic Acid
• 3T-0024
• 5-(Trifluoromethyl)-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H3F6N3O2S/c10-8(11,12)4-2-21-7(17-4)18-5(9(13,14)15)3(1-16-18)6(19)20/h1-2H,(H,19,20)
• InChI Key： QILNZDFJBDJTPQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1N1C(C(F)(F)F)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 330.985
• Monoisotopic Mass: 330.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.86±0.1 g/cm3(Predicted)
• Boiling Point: 426.3±55.0 °C(Predicted)
• pka: 2.44±0.36(Predicted)